N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide)

• IUPAC Name: 2-ethyl-N-[6-[(2-ethylpiperidine-1-carbonyl)amino]hexyl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H42N4O2/c1-3-19-13-7-11-17-25(19)21(27)23-15-9-5-6-10-16-24-22(28)26-18-12-8-14-20(26)4-2/h19-20H,3-18H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: MHHQLJXAXPDFKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)NCCCCCCNC(=O)N2CCCCC2CC
• Molecular Formula: C22H42N4O2
• Molecular Weight: 394.6 g/mol

Description

N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) is a chemical compound that belongs to the family of piperidinecarboxamides. It is commonly used in scientific research for its unique properties and applications. In

Mechanism of Action

The mechanism of action of N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) is not well understood. However, it is believed to act as a chiral auxiliary in asymmetric synthesis. It is also believed to act as a ligand in coordination chemistry.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide). However, it has been reported to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) in lab experiments is its unique properties and applications. It is also readily available and relatively inexpensive. However, one limitation is the limited information available on its biochemical and physiological effects.

Future Directions

There are several future directions for the use of N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) in scientific research. One direction is the development of new synthetic methods using N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) as a reagent or chiral auxiliary. Another direction is the exploration of its potential as a ligand in coordination chemistry. Additionally, further studies are needed to understand its biochemical and physiological effects.
In conclusion, N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) is a unique compound that has several applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of study.

Synthesis Methods

N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) can be synthesized through a multi-step process. The first step involves the reaction of 2-ethylpiperidine with phosgene to form 2-ethyl-4-chloromethylpiperidine. This intermediate is then reacted with hexanediamine to form N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide).

Scientific Research Applications

N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) has been extensively used in scientific research. It is commonly used as a reagent in the synthesis of various compounds. It has also been used as a chiral auxiliary in asymmetric synthesis. Additionally, N,N'-1,6-hexanediylbis(2-ethyl-1-piperidinecarboxamide) has been used as a ligand in coordination chemistry.